Cas no 1843233-78-2 (Benzene, 1,2,4-trifluoro-5-(2-nitroethyl)-)

• Product Name: Benzene, 1,2,4-trifluoro-5-(2-nitroethyl)-
• CAS No: 1843233-78-2
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 6072875
• PubChem ID: 118584500
• Update Time: 2025-10-23

Benzene, 1,2,4-trifluoro-5-(2-nitroethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,4-trifluoro-5-(2-nitroethyl)-
• 1843233-78-2
• 1,2,4-Trifluoro-5-(2-nitroethyl)benzene
• MFCD32642370
• SCHEMBL17345635
• SY266605
• EN300-1793607

• Inchi： 1S/C8H6F3NO2/c9-6-4-8(11)7(10)3-5(6)1-2-12(13)14/h3-4H,1-2H2
• InChI Key： YFUZMWWMRIUTSB-UHFFFAOYSA-N
• SMILES： C1(F)=CC(CC[N+]([O-])=O)=C(F)C=C1F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.389±0.06 g/cm3(Predicted)
• Boiling Point: 257.8±40.0 °C(Predicted)
• pka: 7.49±0.10(Predicted)

Additional information on Benzene, 1,2,4-trifluoro-5-(2-nitroethyl)-

Recent Advances in the Study of Benzene, 1,2,4-trifluoro-5-(2-nitroethyl)- (CAS: 1843233-78-2) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound Benzene, 1,2,4-trifluoro-5-(2-nitroethyl)- (CAS: 1843233-78-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The findings discussed herein are based on recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the information presented.

Recent studies have highlighted the synthetic versatility of Benzene, 1,2,4-trifluoro-5-(2-nitroethyl)-, particularly in the context of medicinal chemistry. The presence of both nitro and fluoro substituents on the benzene ring imparts distinct electronic and steric properties, making it a valuable intermediate for the development of novel bioactive molecules. Researchers have successfully employed this compound in the synthesis of potential drug candidates targeting various diseases, including cancer and infectious diseases. The compound's ability to undergo selective functionalization has been a key focus of recent investigations.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of Benzene, 1,2,4-trifluoro-5-(2-nitroethyl)- exhibit promising antimicrobial and anticancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound showed potent inhibitory effects against multidrug-resistant bacterial strains. The mechanism of action appears to involve interference with bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets. Additionally, some derivatives have shown selective cytotoxicity against cancer cell lines, suggesting potential applications in oncology.

The pharmacokinetic and toxicological profiles of Benzene, 1,2,4-trifluoro-5-(2-nitroethyl)- and its derivatives have also been a subject of recent research. Early-stage preclinical studies have indicated that the compound exhibits favorable metabolic stability and bioavailability, which are critical factors for its development as a therapeutic agent. However, some challenges remain, such as optimizing the compound's selectivity to minimize off-target effects. Researchers are currently exploring various structural modifications to address these issues while retaining the desired biological activity.

Looking ahead, the potential applications of Benzene, 1,2,4-trifluoro-5-(2-nitroethyl)- extend beyond traditional drug development. Recent advancements in chemical biology have highlighted its utility as a probe for studying enzyme mechanisms and protein-ligand interactions. The compound's unique electronic properties make it an attractive candidate for use in fluorescence-based assays and other biophysical techniques. Furthermore, its incorporation into larger molecular scaffolds could pave the way for the development of new materials with applications in drug delivery and diagnostics.

In conclusion, Benzene, 1,2,4-trifluoro-5-(2-nitroethyl)- (CAS: 1843233-78-2) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, and future research efforts are expected to further elucidate its mechanisms of action and therapeutic utility. As the field progresses, this compound may play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.